Cas no 957205-72-0 (Methyl 3-methyl-4-(trifluoromethyl)benzoate)

Methyl 3-methyl-4-(trifluoromethyl)benzoate structure
957205-72-0 structure
Product Name:Methyl 3-methyl-4-(trifluoromethyl)benzoate
CAS No:957205-72-0
MF:C10H9F3O2
MW:218.172473669052
MDL:MFCD14698071
CID:2189386
PubChem ID:46311170
Update Time:2024-10-25

Methyl 3-methyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-trifluoromethylbenzoic acid methyl ester
    • methyl 3-methyl-4-(trifluoromethyl)benzoate
    • 3-METHYL-4-(TRIFLUOROMETHYL)BENZOIC ACID METHYL ESTER
    • DRGOQPBBHLQCFB-UHFFFAOYSA-N
    • AM805861
    • Benzoic acid, 3-methyl-4-(trifluoromethyl)-, methyl ester
    • Methyl 3-methyl-4-(trifluoromethyl)benzoate (ACI)
    • 957205-72-0
    • DB-304763
    • EN300-9438753
    • CS-0102018
    • SCHEMBL3903076
    • AKOS027255457
    • methyl3-methyl-4-(trifluoromethyl)benzoate
    • AS-39686
    • MFCD14698071
    • Methyl 3-methyl-4-(trifluoromethyl)benzoate
    • MDL: MFCD14698071
    • Inchi: 1S/C10H9F3O2/c1-6-5-7(9(14)15-2)3-4-8(6)10(11,12)13/h3-5H,1-2H3
    • InChI Key: DRGOQPBBHLQCFB-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(=O)OC)=CC=1C)(F)F

Computed Properties

  • Exact Mass: 218.05546401g/mol
  • Monoisotopic Mass: 218.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3

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Methyl 3-methyl-4-(trifluoromethyl)benzoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ,  Water ;  12 h, 120 °C
Reference
Preparation of hydrazide compound derivative and its application in treatment of orthopoxvirus infection
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Cuprous iodide Solvents: Dimethylformamide ;  4 h, 90 °C
Reference
Preparation of heteroarylamide derivatives as immunosuppressants with S1P agonist activity
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Methyl 3-methyl-4-(trifluoromethyl)benzoate Raw materials

Methyl 3-methyl-4-(trifluoromethyl)benzoate Preparation Products

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